Cas no 2006278-37-9 (N-Boc-1-fluoro-4-methyl-2-pentanamine)

• Product Name: N-Boc-1-fluoro-4-methyl-2-pentanamine
• CAS No: 2006278-37-9
• MF: C₁₁H₂₂FNO₂
• MW: 219.296287059784
• CID: 4634198
• Update Time: 2025-07-04

N-Boc-1-fluoro-4-methyl-2-pentanamine Chemical and Physical Properties

Names and Identifiers

• N-Boc-1-fluoro-4-methyl-2-pentanamine

• Inchi： 1S/C11H22FNO2/c1-8(2)6-9(7-12)13-10(14)15-11(3,4)5/h8-9H,6-7H2,1-5H3,(H,13,14)
• InChI Key： WWGUKQNOFOYFEG-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(CF)CC(C)C

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 280.8±15.0 °C at 760 mmHg
• Flash Point: 123.6±20.4 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-Boc-1-fluoro-4-methyl-2-pentanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Boc-1-fluoro-4-methyl-2-pentanamine

N-Boc-1-fluoro-4-methyl-2-pentanamine and Its Significance in Modern Chemical Research

N-Boc-1-fluoro-4-methyl-2-pentanamine, with the CAS number 2006278-37-9, is a compound of considerable interest in the field of pharmaceutical chemistry and synthetic biology. This amine derivative features a unique structural motif that has garnered attention for its potential applications in drug development and molecular recognition. The presence of a fluorine atom and a Boc (tert-butoxycarbonyl) protecting group makes this compound particularly valuable for constructing complex molecules with enhanced stability and reactivity.

The compound's structure, characterized by a five-carbon chain with substituents at the 1-position (fluorine) and 4-position (methyl), provides a versatile scaffold for further functionalization. This flexibility is crucial in medicinal chemistry, where precise control over molecular architecture is essential for optimizing biological activity. The Boc group, attached to the nitrogen atom, serves as an effective protecting group, allowing for selective deprotection under controlled conditions, which is a common practice in multi-step synthesis.

In recent years, there has been growing interest in fluorinated compounds due to their unique electronic properties and metabolic stability. Fluorine atoms can significantly influence the pharmacokinetic behavior of drugs, often leading to improved bioavailability and reduced susceptibility to degradation. The incorporation of fluorine into bioactive molecules has been extensively studied, with numerous examples demonstrating its positive impact on drug efficacy. N-Boc-1-fluoro-4-methyl-2-pentanamine exemplifies this trend, offering a promising building block for the design of novel therapeutic agents.

One of the most compelling applications of this compound lies in its use as an intermediate in the synthesis of more complex molecules. For instance, it can be employed in the construction of peptidomimetics, which are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as poor oral bioavailability and rapid degradation. The fluorine atom in N-Boc-1-fluoro-4-methyl-2-pentanamine can be leveraged to enhance binding affinity to target proteins, making it an attractive candidate for developing targeted therapies.

Furthermore, the compound's potential extends to the field of materials science. Fluorinated amines have been explored as components in advanced polymers and coatings due to their ability to impart specific properties such as hydrophobicity and chemical resistance. The Boc group provides stability during processing, allowing for controlled modification of polymer backbones without premature degradation. This dual functionality makes N-Boc-1-fluoro-4-methyl-2-pentanamine a valuable asset in designing next-generation materials with tailored characteristics.

The synthesis of N-Boc-1-fluoro-4-methyl-2-pentanamine involves several key steps that highlight its synthetic utility. The introduction of the fluorine atom at the 1-position typically requires careful selection of reagents and conditions to ensure high yield and purity. Common methods include nucleophilic substitution reactions or metal-catalyzed cross-coupling techniques. Once fluorination is achieved, the nitrogen atom is protected using a Boc group, which can be accomplished through reaction with di-tert-butyl dicarbonate (Boc₂O) in the presence of a suitable base.

The subsequent functionalization of the molecule depends on the intended application. For example, if used in drug development, further modifications might involve introducing additional substituents or linking the compound to other pharmacophores. In contrast, for materials science applications, side chains might be incorporated to enhance specific material properties. The versatility of N-Boc-1-fluoro-4-methyl-2-pentanamine lies in its ability to serve as a versatile intermediate that can be adapted to various synthetic pathways.

Recent advances in computational chemistry have further enhanced the utility of this compound by enabling more accurate predictions of its reactivity and interaction with biological targets. Molecular modeling techniques can be used to simulate how modifications to the structure might affect binding affinity or metabolic stability. This computational approach complements experimental efforts by providing rapid screening of potential derivatives before costly synthetic trials.

The role of fluorinated compounds in medicinal chemistry continues to evolve with each new discovery. Researchers are increasingly leveraging fluorine's unique properties to develop drugs with improved efficacy and reduced side effects. N-Boc-1-fluoro-4-methyl-2-pentanamine, with its well-defined structure and protective Boc group, represents an important step forward in this ongoing effort. Its potential applications span multiple disciplines, making it a compound worthy of continued study and innovation.

In conclusion, N-Boc-1-fluoro-4-methyl-2-pentanamine (CAS no 2006278-37-9) is a multifaceted compound with significant implications for pharmaceutical chemistry and materials science. Its unique structural features make it an excellent candidate for developing novel therapeutic agents and advanced materials alike. As research progresses, we can expect further insights into its capabilities and new applications will undoubtedly emerge.